Methyl(3-nitrophenethyl)sulfane

• Molecular Formula: C9H11NO2S
• Molecular Weight: 197.26 g/mol
• IUPAC Name: 1-(2-methylsulfanylethyl)-3-nitrobenzene
• InChI: InChI=1S/C9H11NO2S/c1-13-6-5-8-3-2-4-9(7-8)10(11)12/h2-4,7H,5-6H2,1H3
• InChI Key: AGSNXNRILVDGLI-UHFFFAOYSA-N
• Canonical SMILES: CSCCC1=CC(=CC=C1)[N+](=O)[O-]

Description

Methyl(3-nitrophenethyl)sulfane is a sulfane sulfur compound characterized by a methyl group bonded to a sulfur atom, which is further attached to a 3-nitrophenethyl moiety. The nitro group (-NO₂) on the phenethyl chain may influence its electronic properties, solubility, and reactivity compared to analogs with halogen or alkoxy substituents.

Comparison with Similar Compounds

Structural and Chemical Properties

The table below compares Methyl(3-nitrophenethyl)sulfane with structurally related sulfane sulfur compounds, highlighting key substituents, molecular weights, and functional attributes inferred from the evidence:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Chemical Features
This compound*	C₉H₁₁NO₂S	209.25	-NO₂ (para to phenethyl chain)	High polarity due to nitro group; potential H₂S release via nucleophilic substitution .
(3-Chloro-4-methylphenyl)(methyl)sulfane	C₈H₉ClS	172.68	-Cl, -CH₃	Electrophilic chlorine enhances reactivity in S-sulfhydration .
(3,6-Difluoro-2-(methoxymethoxy)phenyl)(methyl)sulfane	C₉H₁₀F₂O₂S	232.24	-F, -OCH₂OCH₃	Electron-withdrawing fluorine and alkoxy groups modulate redox potential .
(2-Bromo-6-fluoro-3-methoxyphenyl)(methyl)sulfane	C₈H₈BrFOS	251.12	-Br, -F, -OCH₃	Halogen substituents increase stability; methoxy group affects solubility .
Methyl(p-tolyl)sulfane	C₈H₁₀S	138.23	-CH₃	Simple alkyl-aryl sulfane; used in oxidation studies (e.g., H₂O₂-mediated reactions) .

*Note: Data for this compound is extrapolated from structural analogs and general sulfane sulfur chemistry.